3-chloro-5-(trifluoromethyl)-2-pyridinyl 4-(1H-pyrrol-1-yl)phenyl ether

• IUPAC Name: 3-chloro-2-(4-pyrrol-1-ylphenoxy)-5-(trifluoromethyl)pyridine
• InChI: InChI=1S/C16H10ClF3N2O/c17-14-9-11(16(18,19)20)10-21-15(14)23-13-5-3-12(4-6-13)22-7-1-2-8-22/h1-10H
• InChI Key: VQBGXFAEAVHYBY-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=C1)C2=CC=C(C=C2)OC3=C(C=C(C=N3)C(F)(F)F)Cl
• Molecular Formula: C16H10ClF3N2O
• Molecular Weight: 338.71 g/mol

Description

The compound “3-chloro-5-(trifluoromethyl)-2-pyridinyl 4-(1H-pyrrol-1-yl)phenyl ether” is a complex organic molecule. It has an empirical formula of C10H6ClF3N2 and a molecular weight of 246.62.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string FC(F)(F)C1=CC(Cl)=C(N2C=CC=C2)N=C1. This indicates the presence of a pyridine ring and a pyrrole ring, both of which are nitrogen-containing heterocycles

Scientific Research Applications

Optical and Dielectric Properties of Polyimide Thin Films

Research indicates that fluorinated compounds, including those with ether groups, significantly affect the optical and dielectric properties of polyimide thin films. For example, a study by Jang et al. (2007) explored the impact of the trifluoromethyl (CF3) group and ether group on fluorinated polyimides (PIs), demonstrating that these groups can enhance thermal stability and lower color intensity in polyimide series, making them suitable for applications requiring materials with specific optical properties and thermal resistance (Jang et al., 2007).

Synthesis and Characterization of Novel Polyimides

Another study by Yin et al. (2005) focused on the synthesis of novel fluorine-containing polyimides from a newly synthesized diamine with various aromatic dianhydrides. These polyimides exhibited excellent solubility in polar organic solvents and outstanding mechanical properties and thermal stability, suggesting their potential use in high-performance materials (Yin et al., 2005).

Synthesis of Trifluoromethyl Ethers

Kanie et al. (2000) developed a method for synthesizing trifluoromethyl ethers from dithiocarbonates, demonstrating a straightforward approach to producing these compounds, which could have applications in materials science and chemistry due to their unique properties (Kanie et al., 2000).

Novel Insecticidal Agent

Sakamoto et al. (2004) described the discovery of pyridalyl, a novel insecticidal agent effective against lepidopterous pests. This compound's development showcases the potential for fluorinated compounds in creating new classes of insecticides, highlighting their importance in agricultural sciences (Sakamoto et al., 2004).